Cas no 53947-90-3 (6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one)

• Product Name: 6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
• CAS No: 53947-90-3
• MF: C₁₈H₁₀O₇
• MW: 338.267805576324
• CID: 1588765
• PubChem ID: 5491526
• Update Time: 2025-04-21

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
• Daphnoretine
• 6,7-dihydroxy-3-(2-oxochromen-7-yl)oxychromen-2-one
• 53947-90-3
• CHEMBL462972
• 6,7-dihydroxy-3,7''-dicoumaryl ether
• edgeworthin
• DTXSID70968749
• 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-((2-oxo-2H-1-benzopyran-7-yl)oxy)-
• 6,7-Dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
• SCHEMBL3943410
• BDBM50269808
• 6,7-dihydroxy-3,7'-dicoumaryl

• Inchi： 1S/C18H10O7/c19-12-5-10-6-16(18(22)25-15(10)8-13(12)20)23-11-3-1-9-2-4-17(21)24-14(9)7-11/h1-8,19-20H
• InChI Key： IBZKIELXVOINHR-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC(=O)OC=2C=1)C1C(=O)OC2C=C(C(=CC=2C=1)O)O

Computed Properties

• Exact Mass: 338.0426
• Monoisotopic Mass: 338.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 6,7-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 6,7-dihydroxycoumarins